6-Chloro-4-(isopropylamino)nicotinic acid

• Molecular Formula: C9H11ClN2O2
• Molecular Weight: 214.65 g/mol
• IUPAC Name: 6-chloro-4-(propan-2-ylamino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H11ClN2O2/c1-5(2)12-7-3-8(10)11-4-6(7)9(13)14/h3-5H,1-2H3,(H,11,12)(H,13,14)
• InChI Key: GALMKDSGRAUANF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC(=NC=C1C(=O)O)Cl

Description

6-Chloro-4-(isopropylamino)nicotinic acid is a useful research compound. Its molecular formula is C9H11ClN2O2 and its molecular weight is 214.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 6-chloro-4-(cyclobutylamino)nicotinate (2) (3 g, 12.3 mmol) in ethanol (20 mL) and water (10 mL) was stirred at rt. LiOH (61.7 mmol, 5 equiv.) was added and the reaction mixture was stirred at room temperature for 4 h. The solvent was concentrated under reduced pressure. Diluted with EtOAc and added water. The aqueous layer was collected and acidified to pH 3-4 using solid citric acid. Solid material precipitated out. Filtered the solid material and dried under vacuum to furnish the title compound (3). 1H NMR: 400 MHz, DMSO-d6: δ 1.20 (d, J=6.40 Hz, 6H), 3.80-3.88 (m, 1H), 6.80 (s, 1H), 8.20 (d, J=7.60 Hz, 1H), 8.51 (s, 1H), 13.33 (bs, 1H).